Cas no 63094-56-4 (4-Methylthio-3-(trifluoromethyl)aniline)

• Product Name: 4-Methylthio-3-(trifluoromethyl)aniline
• CAS No: 63094-56-4
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• MDL: MFCD04972923
• CID: 90212
• PubChem ID: 21904685
• Update Time: 2025-04-18

4-Methylthio-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-3-(trifluoromethyl)aniline
• 4-Methyl-3-(Trifluoromethyl)Aniline
• 4-Methylthio-3-(trifluoromethyl)aniline
• 4-methylsulfanyl-3-(trifluoromethyl)aniline
• 3-(trifluoromethyl)-4-(methylthio)aniline
• 4-(methylsulfanyl)-3-(trifluoromethyl)aniline
• 4-methylsulfanyl-3-trifluoromethyl-phenylamine
• 4-Methylthio-3-trifluormethylanilin
• CS-0326785
• FT-0640872
• AKOS005254827
• DTXSID00619818
• 4-methylsulfanyl-3-trifluoromethylaniline
• SCHEMBL382091
• 4-methylsulfanyl-3-trifluoromethylphenylamine
• A834212
• Benzenamine, 4-(methylthio)-3-(trifluoromethyl)-
• MFCD04972923
• 63094-56-4
• SB77814
• STL554378
• BBL100584
• DB-054405

• MDL： MFCD04972923
• Inchi： 1S/C8H8F3NS/c1-13-7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： MBBRGNWOSWJCGG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 207.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.328
• Melting Point: 58-60°C
• Boiling Point: 266.451 °C at 760 mmHg
• Flash Point: 114.946 °C
• Refractive Index: 1.528
• PSA: 51.32000
• LogP: 3.59070
• Solubility: Insoluble in water

4-Methylthio-3-(trifluoromethyl)aniline Security Information

• Hazardous Material transportation number：UN2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22